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Compound of Interest

Compound Name: 6-Methoxy-2-hexanone

Cat. No.: B8764021

6-Methoxy-2-hexanone: A Research Chemical
Profile

For Researchers, Scientists, and Drug Development Professionals

Application Notes

6-Methoxy-2-hexanone is a methyl ketone derivative with a methoxy group at the 6-position.
[1] Currently, its application in published research is limited, with primary uses documented in
the flavor and aroma industry.[1] However, its structural features suggest potential as a
versatile intermediate in organic synthesis and a building block in medicinal chemistry.

While direct biological activity data for 6-Methoxy-2-hexanone is not extensively available in
the public domain, its analogues, such as 2-hexanone, have been studied for their toxicological
profiles, including neurotoxicity.[1][2][3] This warrants careful handling and thorough
characterization in any research setting. The presence of both a ketone and a methoxy group
offers two reactive sites for chemical modification, making it a candidate for the synthesis of
more complex molecules. For instance, the ketone functionality can be a handle for forming
heterocyclic structures, which are prevalent in many bioactive compounds.

This document provides a summary of its known properties, a general synthesis protocol, and
an analytical method for its characterization, alongside hypothetical research applications to
stimulate further investigation into its potential uses.
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Physicochemical and Structural Data

A summary of the key physicochemical and structural properties of 6-Methoxy-2-hexanone is

presented in the table below.

Property Value Source
Molecular Formula C7H1402 PubChem[4][5]
Molecular Weight 130.18 g/mol PubChem[4]
IUPAC Name 6-methoxyhexan-2-one PubChem[4]
CAS Number 29006-00-6 ChemicalBook[6]
SMILES CC(=0)cccecceoc PubChem[4][5]
InChlKey BEFYIMIWUNYAAX- PubChem[4][5]
UHFFFAOYSA-N
XlogP (predicted) 0.4 PubChem[4][5]

Experimental Protocols

General Synthesis of 6-Methoxy-2-hexanone

The following is a generalized protocol for the synthesis of 6-Methoxy-2-hexanone, based on

common organic synthesis techniques for related ketones. This should be adapted and

optimized based on laboratory conditions and available starting materials.

Principle: A plausible route involves the Williamson ether synthesis to introduce the methoxy

group onto a suitable 6-halo-2-hexanone precursor.
Materials:

e 6-Chloro-2-hexanone (or 6-Bromo-2-hexanone)
e Sodium methoxide (NaOMe)

e Methanol (MeOH), anhydrous
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» Diethyl ether

o Saturated agueous sodium bicarbonate (NaHCO3s) solution

e Brine (saturated agueous NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Round-bottom flask

» Reflux condenser

e Magnetic stirrer and stir bar

e Separatory funnel

e Rotary evaporator

Procedure:

o Dissolve sodium methoxide (1.1 equivalents) in anhydrous methanol in a round-bottom flask
under an inert atmosphere (e.g., nitrogen or argon).

 To this solution, add 6-chloro-2-hexanone (1 equivalent) dropwise at room temperature.

» After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours,
monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC).

e Once the reaction is complete, cool the mixture to room temperature and remove the
methanol using a rotary evaporator.

o To the residue, add diethyl ether and water. Transfer the mixture to a separatory funnel.

o Separate the organic layer. Wash the organic layer sequentially with water, saturated
agueous NaHCOs solution, and brine.

e Dry the organic layer over anhydrous MgSOa or Na2SOa.
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« Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the
crude 6-Methoxy-2-hexanone.

 Purify the crude product by vacuum distillation or column chromatography on silica gel.

Analytical Characterization by Gas Chromatography-
Mass Spectrometry (GC-MS)

Principle: GC-MS is a suitable method for the identification and purity assessment of the
volatile compound 6-Methoxy-2-hexanone. The gas chromatograph separates the
components of the sample, and the mass spectrometer provides data on their mass-to-charge
ratio, allowing for structural elucidation.

Instrumentation and Conditions:

o Gas Chromatograph: Equipped with a capillary column (e.g., polyethylene glycol or modified
polyethylene glycol stationary phase).

e Mass Spectrometer: Capable of electron ionization (El).
o Carrier Gas: Helium at a constant flow rate.
« Injector Temperature: 250 °C
e Oven Temperature Program:
o Initial temperature: 50 °C, hold for 2 minutes.
o Ramp: Increase to 230 °C at a rate of 10 °C/min.
o Final hold: Maintain at 230 °C for 5 minutes.
e MS Transfer Line Temperature: 280 °C
e lon Source Temperature: 230 °C

e Mass Range: m/z 40-400
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Procedure:

e Sample Preparation: Prepare a dilute solution of 6-Methoxy-2-hexanone in a suitable
solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1
mg/mL.

e Injection: Inject 1 pL of the prepared sample into the GC-MS system.

o Data Acquisition: Acquire the total ion chromatogram (TIC) and the mass spectrum for the
peak corresponding to 6-Methoxy-2-hexanone.

e Data Analysis:
o Determine the retention time of the compound.

o Analyze the mass spectrum for the molecular ion peak and characteristic fragmentation
patterns to confirm the structure.

o Integrate the peak area in the TIC to assess purity.

Visualizations

Synthesis of 6-Methoxy-2-hexanone

Start: 6-Chloro-2-hexanone & Sodium Methoxide Williamson Ether Synthesis in Methanol (Reflux) Aqueous Workup & Extraction g Purification (Distillation or Chromatography) g Product: 6-Methoxy-2-hexanone
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Caption: Workflow for the synthesis of 6-Methoxy-2-hexanone.
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GC-MS Analysis of 6-Methoxy-2-hexanone
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Caption: Workflow for the GC-MS analysis of 6-Methoxy-2-hexanone.
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Hypothetical Application in Medicinal Chemistry

6-Methoxy-2-hexanone
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Caption: A conceptual workflow for the use of 6-Methoxy-2-hexanone in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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